Cas no 495409-86-4 (2-Quinolinecarboxylic acid, 8-bromo-4-(phenylmethoxy)-, methyl ester)

• Product Name: 2-Quinolinecarboxylic acid, 8-bromo-4-(phenylmethoxy)-, methyl ester
• CAS No: 495409-86-4
• MF: C₁₈H₁₄BrNO₃
• MW: 372.21266412735
• CID: 1524617
• Update Time: 2024-08-24

2-Quinolinecarboxylic acid, 8-bromo-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 8-bromo-4-(phenylmethoxy)-, methyl ester

• Inchi： 1S/C18H14BrNO3/c1-22-18(21)15-10-16(23-11-12-6-3-2-4-7-12)13-8-5-9-14(19)17(13)20-15/h2-10H,11H2,1H3
• InChI Key： SRXBSCWEJQYGFL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C(OCC2=CC=CC=C2)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 371.01572

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 485.9±40.0 °C(Predicted)
• PSA: 48.42
• pka: 0.67±0.50(Predicted)